Cas no 1264093-31-3 (1-(Pyridin-2-ylmethyl)-1,4-diazepane hydrochloride)

• Product Name: 1-(Pyridin-2-ylmethyl)-1,4-diazepane hydrochloride
• CAS No: 1264093-31-3
• MF: C₁₁H₁₈ClN₃
• MW: 227.733721256256
• CID: 2166800
• Update Time: 2023-08-05

1-(Pyridin-2-ylmethyl)-1,4-diazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-2-ylmethyl)-1,4-diazepane hydrochloride

• Inchi： 1S/C11H17N3.ClH/c1-2-6-13-11(4-1)10-14-8-3-5-12-7-9-14;/h1-2,4,6,12H,3,5,7-10H2;1H
• InChI Key： DUVLFFFXZKNTOO-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC=CN=2)CCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 161
• Topological Polar Surface Area: 28.2